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Get Quote

The table below summarizes the key handling information for EZM2302 found in the search results.

Aspect Available Information

Physical Form White to off-white solid [1].

Solubility Soluble in DMSO (100 mg/mL or 170.91 mM). The solution is hygroscopic,

meaning it absorbs moisture from the air [1].

Recommended Stock
Solvent

DMSO. It is advised to use newly opened DMSO to avoid water

contamination [1].

| Recommended Storage | Powder: -20°C for 3 years or 4°C for 2 years [1]. Solvent (DMSO): -80°C for 1

year or -20°C for 6 months [1]. |

Recommended Handling & Storage Workflow

The following diagram outlines a recommended workflow for storing and handling EZM2302, based on the

manufacturer's guidelines and common laboratory practices to maximize stability.
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EZM2302 Powder Received

Store Powder at -20°C

Weigh aliquot in dry environment

Prepare stock solution in fresh, dry DMSO Hygroscopic: Absorbs moisture from air.

Aliquot into single-use volumes Use newly opened DMSO to prevent water contamination.

Store aliquots at -80°C (preferred)
or -20°C Single-use aliquots prevent degradation from repeated freezing and thawing.

Thaw on ice or at room temperature.
Avoid repeated freeze-thaw cycles.

Click to download full resolution via product page

Frequently Asked Questions

Q1: Why is it critical to use dry DMSO when preparing an EZM2302 stock solution? EZM2302 is

hygroscopic, meaning it readily absorbs moisture from the air [1]. Standard laboratory DMSO can absorb

water over time. Using this slightly wet DMSO to dissolve the powder can introduce water into your stock
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solution, potentially leading to hydrolysis and degradation of the compound. Using a fresh, dry, sealed bottle

of DMSO is the best practice.

Q2: How should I handle the stock solution to ensure its longevity?

Aliquot Immediately: Upon preparation, divide the stock solution into small, single-use aliquots. This
prevents repeated freezing and thawing of the main stock, which is a major cause of compound

degradation and concentration error due to solvent evaporation.
Storage Temperature: Store the aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for

shorter periods (up to 6 months) [1].
Thawing: Always thaw aliquots on ice or at room temperature in a dry environment. Avoid using a

heated water bath. Once thawed, keep the solution on ice during use and discard any unused portion.
Do not re-freeze a used aliquot.

General Best Practices for Stability Testing

Since specific stability data for EZM2302 in solution is not publicly available, you may need to empirically

determine the stability in your specific experimental buffers. Here is a general protocol you can adapt:

Preparation: Prepare a working dilution of EZM2302 from your frozen stock solution into your

standard assay buffer (e.g., PBS or cell culture medium).
Storage Conditions: Divide the solution into aliquots and store them under different conditions that

mimic potential handling scenarios:
Condition A: On ice and protected from light (e.g., for the duration of a typical experiment, 4-8

hours).
Condition B: At room temperature and protected from light (e.g., 1-4 hours).

Condition C: At 4°C for a longer duration (e.g., 1-7 days).
Analysis: At predetermined time points, analyze the aliquots using a suitable method to assess

compound integrity.
Biological Activity Assay: The most relevant test is to measure the inhibitory activity in a

cellular or biochemical assay (e.g., monitoring reduction of H3R17me2a or H3R26me2a levels
via western blot) [2] [1] and compare it to a fresh sample.

Analytical Chemistry (if available): Techniques like HPLC can directly measure the
concentration of the intact compound and detect degradation products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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